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Compound of Interest

Compound Name: YKL-05-099

Cat. No.: B15605874

Technical Support Center: YKL-05-099

Welcome to the technical support center for YKL-05-099. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on the
experimental use of this salt-inducible kinase (SIK) inhibitor. Here you will find troubleshooting
guides and frequently asked questions (FAQs) to address common challenges, particularly
concerning its solubility in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is YKL-05-099 and what is its mechanism of action?

YKL-05-099 is a potent and selective small-molecule inhibitor of salt-inducible kinases (SIKs),
with 1C50 values of approximately 10 nM for SIK1, 40 nM for SIK2, and 30 nM for SIK3.[1][2][3]
SIKs are a family of serine/threonine kinases that play a crucial role in regulating inflammatory
responses and metabolic processes.[4] Under basal conditions, SIKs phosphorylate and
sequester class lla histone deacetylases (HDACs) and CREB-regulated transcriptional
coactivators (CRTCSs) in the cytoplasm.[4] By inhibiting SIKs, YKL-05-099 prevents the
phosphorylation of these downstream targets, leading to their translocation to the nucleus. This
in turn modulates gene expression, notably suppressing the production of pro-inflammatory
cytokines like TNFa, IL-6, and IL-12p40, while enhancing the production of the anti-
inflammatory cytokine I1L-10.[2][3]
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Q2: | have seen conflicting reports about the solubility of YKL-05-099 in PBS. Is it soluble or
insoluble in aqueous buffers?

There are indeed conflicting reports regarding the solubility of YKL-05-099 in phosphate-
buffered saline (PBS). One study reports a high solubility of 428 £ 11 uM in PBS.[4]
Conversely, some commercial suppliers state that it is insoluble in PBS at a pH of 7.2.[5]
Another study reports dissolving YKL-05-099 in PBS supplemented with 25 mM HCI for in vivo
experiments, which suggests that a lower pH can improve its aqueous solubility.[6][7] This
discrepancy may be due to differences in the experimental conditions, such as the exact pH,
temperature, or the presence of other excipients. It is recommended to empirically determine
the solubility in your specific aqueous buffer.

Q3: What is the recommended solvent for preparing a stock solution of YKL-05-0997

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions of YKL-05-099.[1][8] It is highly soluble in DMSO, with reported concentrations of up
to 100 mg/mL (166.63 mM).[1][8] For optimal stability, it is advised to use anhydrous, high-
purity DMSO, as absorbed water can negatively impact the solubility of many small molecules.

[1]
Q4: What is the maximum concentration of DMSO that is safe for my cell-based assays?

The tolerance of cell lines to DMSO can vary. Generally, a final DMSO concentration of 0.5% or
lower in the cell culture medium is considered safe for most cell lines.[9] However, it is crucial
to perform a vehicle control experiment to determine the specific tolerance of your cell line to
DMSO. Primary cells are often more sensitive to DMSO than established cell lines.[9]

Troubleshooting Guide: YKL-05-099 Insolubility in
Agueous Solutions

This guide provides a systematic approach to addressing solubility challenges with YKL-05-
099 in your experiments.

Issue: YKL-05-099 precipitates when diluted from a DMSO stock into an agueous buffer or cell
culture medium.
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This is a common issue encountered with hydrophobic small molecules. The following
troubleshooting workflow can help you achieve a soluble working solution.

<i>

Step 1: Verify DMSO Stock Solution
- Is the stock solution clear?
- ?

Is the DMSO anhydrous and high-purity

No

y

( Prepare fresh stock in anhydrous DMSO. )
C g.

onsider gentle warming (37°C) and vortexin

o

Step 2: Optimize Dilution Technique
- Pre-warm aqueous medium.
- Add DMSO stock drop-wise while vortexing.

i

Step 3: pH Adjustment
- Prepare buffers with slightly acidic pH (e.g., 6.0-7.0).
- Test solubility of YKL-05-099.

No

Step 4: Use of Co-solvents/Excipients
- Prepare an intermediate dilution in a co-solvent (e.g., PEG300).
- Consider using solubilizing agents like SBE-3-CD.

i v
< i
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Troubleshooting workflow for YKL-05-099 insolubility.

Data Summary

Parameter Value Reference
Molecular Weight 600.11 g/mol [2][3]1[5][8]
Chemical Formula C32H34CIN703 [2][3]1[5][8]

Appearance White to light yellow solid 2]

IC50 (SIK1) ~10 nM [1][2][3]
IC50 (SIK2) ~40 nM [1][2](3]
IC50 (SIK3) ~30 nM [1][2](3]

Solubility in DMSO

> 100 mg/mL (166.63 mM)

[1](8]

Solubility in Ethanol

100 mg/mL

[1]

Solubility in PBS

428 £ 11 pM (reported in one
study)

[4]

Solubility in PBS (pH 7.2)

Insoluble (reported by a

supplier)

[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in

DMSO

Objective: To prepare a high-concentration stock solution of YKL-05-099 for long-term storage.

Materials:

e YKL-05-099 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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« Sterile microcentrifuge tubes or amber glass vials
e Vortex mixer

o Calibrated balance

Procedure:

 Allow the vial containing YKL-05-099 powder to equilibrate to room temperature before
opening to prevent condensation.

e Weigh the desired amount of YKL-05-099 powder using a calibrated balance. For example,
to prepare 1 mL of a 10 mM stock solution, weigh 6.00 mg of YKL-05-099 (Molecular Weight
=600.11 g/mol).

o Transfer the powder to a sterile microcentrifuge tube or amber glass vial.

e Add the calculated volume of anhydrous DMSO to the vial. For a 10 mM solution with 6.00
mg of powder, add 1 mL of DMSO.

» Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

e |If the compound does not fully dissolve, gentle warming in a 37°C water bath for 5-10
minutes followed by vortexing can be applied.

 Visually inspect the solution to ensure it is clear and free of any particulate matter.
 Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays

Objective: To prepare a final working solution of YKL-05-099 for treating cells, ensuring the
final DMSO concentration remains below 0.5%.

Materials:
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e 10 mM YKL-05-099 stock solution in DMSO

e Pre-warmed complete cell culture medium (e.g., DMEM + 10% FBS)

 Sterile conical tubes or microcentrifuge tubes

Procedure:

e Thaw an aliquot of the 10 mM YKL-05-099 stock solution at room temperature.

o Calculate the volume of the stock solution required for your desired final concentration. For
example, to prepare 1 mL of a 10 uM working solution, you will need 1 uL of the 10 mM stock
solution.

» Dispense the required volume of pre-warmed cell culture medium into a sterile tube.

» While gently vortexing the medium, add the calculated volume of the YKL-05-099 stock
solution drop-by-drop. This gradual addition helps to prevent precipitation.

e Continue to mix for another 10-15 seconds to ensure homogeneity.

» Visually inspect the working solution for any signs of precipitation. If precipitation occurs,
refer to the troubleshooting guide.

o Use the freshly prepared working solution immediately to treat your cells.

o Crucially, prepare a vehicle control by adding the same volume of DMSO to the cell culture
medium without the inhibitor.

Signaling Pathway and Experimental Workflow
Diagrams
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Simplified signaling pathway of YKL-05-099 action.
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Experimental workflow for using YKL-05-099 in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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